Cas no 1616683-55-6 (Dodovislactone B)

• Product Name: Dodovislactone B
• CAS No: 1616683-55-6
• Molecular Formula: C₂₁H₃₀O₅
• Molecular Weight: 362.46
• CID: 3164695
• PubChem ID: 131849249

Dodovislactone B Properties

Names and Identifiers

• Dodovislactone B
• (4Ar,5S,6R,8aR)-5-[2-(2-methoxy-5-oxo-2H-furan-3-yl)ethyl]-5,6,8a-trimethyl-3,4,4a,6,7,8-hexahydronaphthalene-1-carboxylic acid
• 1616683-55-6
• AKOS040761635
• CS-0113274

• InChIKey： FYZIMPKKBJIMEN-RFZNXHICSA-N
• Inchi： InChI=1S/C21H30O5/c1-13-8-10-21(3)15(18(23)24)6-5-7-16(21)20(13,2)11-9-14-12-17(22)26-19(14)25-4/h6,12-13,16,19H,5,7-11H2,1-4H3,(H,23,24)/t13-,16-,19?,20+,21+/m1/s1
• SMILES： C[C@@H]1CC[C@@]2([C@@H]([C@@]1(C)CCC3=CC(=O)OC3OC)CCC=C2C(=O)O)C

Computed Properties

• Exact Mass: 362.20932405g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 5
• Monoisotopic Mass: 362.20932405g/mol
• Heavy Atom Count: 26
• Complexity: 663
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.4
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• Boiling Point: 530.0±45.0 °C at 760 mmHg
• Vapor Pressure: 0.0±3.0 mmHg at 25°C
• Flash Point: 182.3±22.2 °C
• Color/Form: Powder
• Density: 1.2±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Diterpene lactones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpene lactones